3-((1-(3-(Dimethylamino)benzoyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione

• IUPAC Name: 3-[[1-[3-(dimethylamino)benzoyl]azetidin-3-yl]methyl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C16H19N3O4/c1-17(2)13-5-3-4-12(6-13)15(21)18-7-11(8-18)9-19-14(20)10-23-16(19)22/h3-6,11H,7-10H2,1-2H3
• InChI Key: JWYYMRAANNXWLK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CC(C2)CN3C(=O)COC3=O
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• CAS No.: 2034609-87-3

Description

3-((1-(3-(Dimethylamino)benzoyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
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Scientific Research Applications

Mechanistic Studies and Synthetic Applications

One research avenue involves the mechanistic studies of reactions involving NH-acidic heterocycles. For instance, the study by Ametamey, Hollenstein, and Heimgartner (1988) delved into the synthesis of 15N-labelled 3-(Dimethylamino)-2,2-dimethyl-2H-azirine for investigating reactions with NH-acidic heterocycles, such as saccharin, phthalimide, and 2H-1,3-benzoxazin-2,4(3H)-dione. The research confirmed previously postulated reaction mechanisms and proposed new mechanisms based on the position of the 15N-label in reaction products, highlighting the compound's utility in understanding complex organic reactions (Ametamey, Hollenstein, & Heimgartner, 1988).

Antibacterial and Antifungal Potential

Research by Devi et al. (2013) focused on the synthesis of several oxazolidinone derivatives, exploring their potential as antimicrobial agents. This study produced compounds screened against various bacterial and fungal strains, demonstrating the compound's relevance in developing new antimicrobial agents (Devi et al., 2013).

Fungicide Development

The discovery and optimization of famoxadone, a new agricultural fungicide, exemplify the application of oxazolidinone derivatives in agriculture. Famoxadone, synthesized from derivatives similar to the subject compound, showcases effective control of plant pathogens, marking a significant advancement in crop protection technology (Sternberg et al., 2001).

Development of New Synthetic Pathways

Research also extends to the development of novel synthetic pathways using oxazolidinone derivatives. Kuo et al. (2012) explored the synthesis of supramolecular extenders with precise chain lengths using a dual-functional building intermediate derived from similar compounds. This method enabled the systematic production of extenders for use in polyurethane elastomers, highlighting the compound's versatility in materials science (Kuo et al., 2012).